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Compound of Interest

Compound Name: HEI3090

Cat. No.: B15612586 Get Quote

This document provides comprehensive, step-by-step guidance for the safe handling and

disposal of HEI3090, a P2X7R activator used in research. Adherence to these procedures is

critical for ensuring laboratory safety and environmental protection. This guide is intended for

researchers, scientists, and drug development professionals.

Physicochemical Properties and Storage
Proper storage is the first step in safe chemical management. Below are the key

physicochemical properties and recommended storage conditions for HEI3090.

Table 1: Physicochemical Properties of HEI3090

Property Value

Molecular Formula C₁₈H₁₅Cl₃N₄O₃

Molecular Weight 441.70 g/mol

Appearance White to off-white solid powder

CAS Number 2377167-56-9

Solubility DMSO: ~50 mg/mL (~113.20 mM)

Table 2: Recommended Storage Conditions for HEI3090

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15612586?utm_src=pdf-interest
https://www.benchchem.com/product/b15612586?utm_src=pdf-body
https://www.benchchem.com/product/b15612586?utm_src=pdf-body
https://www.benchchem.com/product/b15612586?utm_src=pdf-body
https://www.benchchem.com/product/b15612586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Personal Protective Equipment (PPE) and Handling
Before handling HEI3090, ensure that all appropriate personal protective equipment is worn.

Gloves: Chemical-resistant gloves (e.g., butyl rubber) are required. Given that Dimethyl

Sulfoxide (DMSO) is a common solvent for HEI3090 and can facilitate skin absorption of

other chemicals, selecting the right gloves is crucial.[1]

Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

Lab Coat: A lab coat must be worn to protect from skin contact.

Ventilation: Handle HEI3090 in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or aerosols.[2]

Step-by-Step Disposal Procedure for HEI3090 Waste
The following procedure outlines the safe disposal of HEI3090 waste, including pure

compound, contaminated materials, and solutions. As HEI3090 is a chlorinated organic

compound, it must be treated as hazardous waste.

Step 1: Segregation of Waste

All waste contaminated with HEI3090 must be segregated from general laboratory waste.

Keep halogenated solvent wastes separate from non-halogenated solvent wastes.[3] This is

important as disposal methods and costs can differ.

Aqueous waste should be collected separately from organic solvent waste.[3]
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Step 2: Waste Collection and Containerization

Use a designated, leak-proof, and clearly labeled hazardous waste container.[4][5] The

container must be compatible with the chemical waste (e.g., do not store acids in metal

containers).[4]

The label must include the words "Hazardous Waste," the full chemical name "HEI3090," and

any other components in the waste stream (e.g., DMSO, corn oil).[6] Do not use

abbreviations.[5]

Keep the waste container closed at all times, except when adding waste.[3][5]

Do not fill containers to more than 90% capacity to avoid spills.[4]

Store the waste container in a designated, well-ventilated secondary containment area away

from incompatible materials.[5]

Step 3: Disposal of HEI3090 Solutions (e.g., in DMSO)

Solutions of HEI3090 in DMSO should be collected as hazardous chemical waste.

Due to DMSO's ability to penetrate the skin, extra caution must be taken.[1][7] These

solutions can carry HEI3090 and other dissolved toxic substances into the body.[1][7]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[7]

Step 4: Managing Spills

In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate non-essential personnel from the area.[2] Remove all

sources of ignition.[2]

Containment: For small spills, absorb the material with inert, non-combustible absorbent

materials (e.g., sand, vermiculite).[2]
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Collection: Carefully collect the absorbed material and place it into a designated hazardous

waste container.[2]

Decontamination: Clean the spill area with soap and water.[2] All cleaning materials must

also be disposed of as hazardous waste.

Personal Contamination:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2]

Eye Contact: Rinse eyes with water for at least 15 minutes.[2]

Seek medical attention if necessary.

Step 5: Disposal of Empty Containers

Empty containers that held HEI3090 must be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol).[5][8]

The rinsate must be collected and disposed of as hazardous waste.[5][8]

After triple-rinsing, deface the original label, and the container may be disposed of as regular

trash or recycled, depending on institutional policies.[8]

Step 6: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[4][8]

High-temperature incineration is a common and effective method for the disposal of

chlorinated organic residues.[9]

HEI3090 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

HEI3090 waste.
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Caption: Workflow for the safe disposal of HEI3090 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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